Cas no 2138122-62-8 (6-(2-Methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol)

• Product Name: 6-(2-Methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol
• CAS No: 2138122-62-8
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 5927906
• PubChem ID: 165497630
• Update Time: 2025-05-19

6-(2-Methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 6-(2-methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol
• EN300-1161603
• 2138122-62-8
• 6-(2-Methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol

• Inchi： 1S/C15H27NO/c1-12-5-4-10-16(12)14-11-13(17)6-9-15(14)7-2-3-8-15/h12-14,17H,2-11H2,1H3
• InChI Key： IGXOZGCLXNJHKS-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N1CCCC1C

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-(2-Methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol

Introduction to 6-(2-Methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol (CAS No. 2138122-62-8)

6-(2-Methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol, a compound with the CAS number 2138122-62-8, is a unique and structurally complex molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of a 2-methylpyrrolidine moiety and a spiro[4.5]decan structure endows this molecule with a rich array of chemical and biological properties.

The chemical structure of 6-(2-Methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol is noteworthy for its intricate arrangement of functional groups. The spiro[4.5]decan core provides a rigid, three-dimensional framework that can influence the molecule's conformational flexibility and binding properties. The 2-methylpyrrolidine substituent, on the other hand, introduces additional steric and electronic effects, which can modulate the compound's interactions with biological targets.

In the realm of medicinal chemistry, 6-(2-Methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol has been explored for its potential as a lead compound in drug discovery efforts. Recent studies have highlighted its promising pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

The neuroprotective properties of 6-(2-Methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol have also been investigated in various preclinical models of neurological disorders. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can effectively reduce oxidative stress and prevent neuronal cell death in models of Alzheimer's disease and Parkinson's disease. These findings suggest that 6-(2-Methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol may have therapeutic potential for treating neurodegenerative conditions.

Beyond its pharmacological activities, the synthetic accessibility of 6-(2-Methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol has been an area of active research. Several synthetic routes have been developed to access this compound efficiently, leveraging modern organic synthesis techniques such as transition-metal catalysis and organocatalysis. A notable synthetic strategy involves the use of palladium-catalyzed cross-coupling reactions to construct the spirocyclic core, followed by functional group manipulations to introduce the 2-methylpyrrolidine moiety.

The physicochemical properties of 6-(2-Methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol, including its solubility, stability, and bioavailability, are crucial for its development as a therapeutic agent. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its formulation into various dosage forms such as tablets, capsules, and injectable solutions. Additionally, its stability under physiological conditions ensures that it remains active during administration and distribution within the body.

In conclusion, 6-(2-Methylpyrrolidin-1-yl)spiro[4.5]decan-8-ol (CAS No. 2138122-62-8) is a promising compound with a diverse range of biological activities and potential applications in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent for various diseases and conditions. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile for clinical use.